N-(2,5-dimethylphenyl)-2-((1-ethyl-3-methyl-7-oxo-6-(thiophen-2-ylmethyl)-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[1-ethyl-3-methyl-7-oxo-6-(thiophen-2-ylmethyl)pyrazolo[4,3-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C23H25N5O2S2/c1-5-28-21-20(16(4)26-28)25-23(27(22(21)30)12-17-7-6-10-31-17)32-13-19(29)24-18-11-14(2)8-9-15(18)3/h6-11H,5,12-13H2,1-4H3,(H,24,29)
• InChI Key: RVVBSTGADNJJOZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CS3)SCC(=O)NC4=C(C=CC(=C4)C)C
• Molecular Formula: C23H25N5O2S2
• Molecular Weight: 467.6 g/mol
• CAS No.: 1359312-24-5

Description

N-(2,5-dimethylphenyl)-2-((1-ethyl-3-methyl-7-oxo-6-(thiophen-2-ylmethyl)-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H25N5O2S2 and its molecular weight is 467.61. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

This compound is pivotal in the synthesis of novel heterocyclic compounds. Rahmouni et al. (2014) describe the preparation of isoxazolines and isoxazoles through a [3+2] cycloaddition of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, showcasing its utility in developing new molecular frameworks with potential applications in material science and pharmacology (Rahmouni et al., 2014).

Radiopharmaceutical Development

In the field of radiopharmaceuticals, Dollé et al. (2008) highlighted the synthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET, using a series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, demonstrating the compound's role in advancing diagnostic imaging techniques (Dollé et al., 2008).

Antimicrobial Activity

The exploration of antimicrobial properties is also a significant aspect of its applications. Bondock et al. (2008) undertook the synthesis of new heterocycles incorporating the antipyrine moiety, showing antimicrobial activity, which underscores its potential in developing new antibacterial and antifungal agents (Bondock et al., 2008).

Anti-Inflammatory Activity

Another research avenue involves evaluating anti-inflammatory properties. Sunder et al. (2013) synthesized derivatives showcasing significant anti-inflammatory activity, which paves the way for new therapeutic agents in treating inflammation-related conditions (Sunder et al., 2013).

Anticancer Research

In anticancer research, Abdellatif et al. (2014) reported on the synthesis and anticancer activity of pyrazolo[3,4-d]pyrimidin-4-one derivatives, indicating its utility in developing novel oncology treatments (Abdellatif et al., 2014).